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Compound of Interest

Compound Name: Potassium tungstate

Cat. No.: B3029771

This in-depth technical guide provides a comprehensive overview of the melting point and
density of potassium tungstate (K2WOa). It is intended for researchers, scientists, and
professionals in drug development who require precise data and methodologies for the
characterization of this inorganic compound. This document presents quantitative data in a
structured format, details relevant experimental protocols, and includes a visual representation
of the workflow for determining these fundamental physical properties.

Core Physical Properties of Potassium Tungstate

Potassium tungstate is a white crystalline powder, also appearing as colorless crystals.[1][2] It
is known for its solubility in water and insolubility in alcohol.[1][3] The compound is hygroscopic,
meaning it readily absorbs moisture from the air.[4]

Data Presentation: Melting Point and Density

The melting point and density of potassium tungstate have been determined and are
summarized in the table below. These values are critical for various applications, including its
use as an analytical reagent, in the production of bronze, and in the refinement of tungsten.[1]

[4]
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Physical Property Value Conditions

Melting Point 921 °C (lit)[LI3]4151e1r 78]

923 °C

Density 3.12 g/mL at 25 °C (Iit.)[3][5161[71[8][9]
3.12 g/cm?3 at 25 °C[10]

3.11 g/cm3 at 20 °C[11]

Experimental Protocols

The following sections detail the standard methodologies for the experimental determination of
the melting point and density of an inorganic salt like potassium tungstate.

Determination of Melting Point

The melting point of a crystalline solid is a fundamental physical property used for identification
and purity assessment. For a high-melting-point inorganic compound such as potassium
tungstate, a capillary melting point apparatus is a suitable instrument.

Principle: A small, finely powdered sample is heated at a controlled rate, and the temperature
range from the first sign of melting to the complete liquefaction of the sample is recorded as the
melting point range.[12][13]

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or similar)[13][14]
o Capillary tubes (sealed at one end)[15]

e Mortar and pestle

e Spatula

Procedure:
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o Sample Preparation: A small amount of potassium tungstate is finely ground into a powder
using a mortar and pestle to ensure uniform heat distribution.[14]

o Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently on a hard surface, or dropped through a
long glass tube, to pack the sample into the sealed end. The sample height should be
approximately 2-3 mm.[15]

o Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting
point apparatus.[14]

e Heating and Observation:

o For a substance with a known high melting point, the apparatus can be heated rapidly to a
temperature about 20-30 °C below the expected melting point (around 890 °C for
potassium tungstate).[15]

o The heating rate is then reduced to a slow and steady rate, typically 1-2 °C per minute, to
ensure thermal equilibrium between the sample, the heating block, and the thermometer.
[13]

o The sample is observed through the magnifying eyepiece.
o Data Recording:

o The temperature at which the first droplet of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the entire solid sample has turned into a clear liquid is recorded
as the end of the melting range.[12]

o For a pure substance, this range is typically narrow.

Determination of Density

The density of a solid can be determined by measuring its mass and volume. For a powdered
solid like potassium tungstate, the density is typically determined using a pycnometer or by
the principle of fluid displacement.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b3029771?utm_src=pdf-body
https://community.wvu.edu/~josbour1/Labs/Exp%201%20-%20Melting%20Points_F17.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://community.wvu.edu/~josbour1/Labs/Exp%201%20-%20Melting%20Points_F17.pdf
https://www.benchchem.com/product/b3029771?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.ursinus.edu/live/files/3146-determination-of-mp-vernier-melt-stationsdoc
https://www.benchchem.com/product/b3029771?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Principle: Density is calculated as mass per unit volume (p = m/V). The mass is measured
using an analytical balance, and the volume can be determined by measuring the volume of a
liquid displaced by the solid.[16]

Apparatus:
e Analytical balance
e Pycnometer or a graduated cylinder

e Aliquid in which potassium tungstate is insoluble (e.g., a non-polar solvent like toluene or
kerosene, as it is soluble in water)

e Spatula
e Thermometer
Procedure (using a graduated cylinder):

e Mass Measurement: A known mass of potassium tungstate powder is accurately weighed
using an analytical balance.

« Initial Volume Measurement: A specific volume of the chosen inert liquid is measured in a
graduated cylinder. The initial volume (V1) is recorded by reading the bottom of the

meniscus.

o Displacement: The weighed potassium tungstate powder is carefully added to the liquid in
the graduated cylinder, ensuring no loss of material and no splashing of the liquid. It is
important to ensure all the powder is submerged and any air bubbles are removed.

e Final Volume Measurement: The new volume of the liquid plus the submerged solid (V2) is
recorded.

o Calculation:

o The volume of the potassium tungstate sample is the difference between the final and
initial volume readings (V = V2 - V1).
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o The density (p) is then calculated by dividing the mass (m) of the sample by its volume
V):p=m/W.

o Temperature Control: The temperature of the liquid should be recorded as density is

temperature-dependent.[17]

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for determining the physical properties of

potassium tungstate.
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Physical Property Determination of Potassium Tungstate

Start: Obtain Potassium Tungstate Sample

Melting Point Determination

Prepare Sample:
Grind to fine powder

Density Determination

Measure Initial Liquid
Weigh Sample (m) Volume in Graduated
Cylinder (V1)

Load Capillary Tube
(2-3 mm height)

Add Sample to Liquid
& Measure Final
Volume (V2)

Heat in Apparatus
(Controlled Rate)

Observe Melting Calculate Sample Volume
(First liquid to full melt) (V=V2-V1)

Calculate Density

Record Melting Point Range (P=m/V)

End: Report Physical Properties

Click to download full resolution via product page

Workflow for determining physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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